3-cyclopropyl-N,6-diethyl-N,1-diphenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• Molecular Formula: C26H26N4O
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 3-cyclopropyl-N,6-diethyl-N,1-diphenylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C26H26N4O/c1-3-19-17-22(26(31)29(4-2)20-11-7-5-8-12-20)23-24(18-15-16-18)28-30(25(23)27-19)21-13-9-6-10-14-21/h5-14,17-18H,3-4,15-16H2,1-2H3
• InChI Key: NZFRDQYYQFGFTL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C2C(=NN(C2=N1)C3=CC=CC=C3)C4CC4)C(=O)N(CC)C5=CC=CC=C5

Description

• The cyclopropyl, diethyl, and diphenyl groups are introduced through various substitution reactions.
• Common reagents include alkyl halides for alkylation and aryl halides for arylation, often using palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling .

Industrial Production Methods:

• Industrial synthesis may involve similar steps but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistency and efficiency.
• Purification processes such as recrystallization and chromatography are employed to achieve high purity of the final product.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclopropyl and ethyl groups, leading to the formation of corresponding alcohols or ketones.

Reduction: Reduction reactions can target the carbonyl group in the carboxamide moiety, potentially converting it to an amine.

Substitution: The aromatic rings in the compound can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or catalytic hydrogenation.

Substitution: Reagents include halogenating agents (e.g., bromine) and catalysts like palladium for cross-coupling reactions.

Major Products:

• Oxidation products include alcohols and ketones.
• Reduction products include amines.
• Substitution products vary depending on the substituents introduced.

Chemistry:

• Used as a building block in the synthesis of more complex molecules.
• Studied for its reactivity and potential as a ligand in coordination chemistry.

Biology and Medicine:

• Investigated for its potential as an anti-inflammatory, anticancer, and antiviral agent.
• The compound’s structure allows it to interact with various biological targets, making it a candidate for drug development.

Industry:

• Potential applications in the development of new materials with specific electronic or optical properties.
• Used in research for developing new catalysts and reaction mechanisms.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-CYCLOPROPYL-N~4~,6-DIETHYL-N~4~,1-DIPHENYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOXAMIDE typically involves multi-step organic reactions. One common approach includes the following steps:

• Formation of the Pyrazolo[3,4-b]pyridine Core:

  • Starting with a suitable pyridine derivative, the core structure is formed through cyclization reactions involving hydrazine derivatives.
  • Reaction conditions often include the use of strong acids or bases and elevated temperatures to facilitate cyclization.

Mechanism of Action

The mechanism by which 3-CYCLOPROPYL-N~4~,6-DIETHYL-N~4~,1-DIPHENYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOXAMIDE exerts its effects involves interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids, depending on the biological activity being studied. The compound’s structure allows it to fit into active sites or binding pockets, modulating the activity of the target molecule and leading to therapeutic effects.

Comparison with Similar Compounds

Pyrazolo[3,4-b]pyridine Derivatives: Compounds with similar core structures but different substituents.

Indole Derivatives: Share some structural similarities and biological activities.

Uniqueness:

• The specific combination of cyclopropyl, diethyl, and diphenyl groups in 3-CYCLOPROPYL-N~4~,6-DIETHYL-N~4~,1-DIPHENYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOXAMIDE provides unique steric and electronic properties, influencing its reactivity and biological activity.
• Compared to other pyrazolo[3,4-b]pyridine derivatives, this compound may exhibit enhanced potency or selectivity for certain biological targets.

This detailed overview highlights the significance of 3-CYCLOPROPYL-N~4~,6-DIETHYL-N~4~,1-DIPHENYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOXAMIDE in various fields of research and its potential applications in medicine and industry